Cas no 1344223-70-6 (Cyclopentanone, 2-[(3-bromophenyl)thio]-)

• Product Name: Cyclopentanone, 2-[(3-bromophenyl)thio]-
• CAS No: 1344223-70-6
• MF: C₁₁H₁₁BrOS
• MW: 271.173441171646
• CID: 5252451
• Update Time: 2025-06-11

Cyclopentanone, 2-[(3-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-[(3-bromophenyl)thio]-

• Inchi： 1S/C11H11BrOS/c12-8-3-1-4-9(7-8)14-11-6-2-5-10(11)13/h1,3-4,7,11H,2,5-6H2
• InChI Key： SBWSWEODCYAJMD-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1SC1=CC=CC(Br)=C1

Additional information on Cyclopentanone, 2-[(3-bromophenyl)thio]-

Cyclopentanone, 2-[(3-bromophenyl)thio]- (CAS No. 1344223-70-6): An Overview of Its Synthesis, Properties, and Applications

Cyclopentanone, 2-[(3-bromophenyl)thio]- (CAS No. 1344223-70-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclopentanone core and a thioether group substituted with a 3-bromophenyl moiety, which imparts distinct reactivity and functional properties.

The synthesis of Cyclopentanone, 2-[(3-bromophenyl)thio]- typically involves a multi-step process that begins with the formation of the thioether linkage. One common approach is to react 2-mercaptocyclopentanone with 3-bromobenzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of Cyclopentanone, 2-[(3-bromophenyl)thio]-. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a microwave-assisted synthesis that achieved higher yields and shorter reaction times compared to conventional methods. This approach not only reduces the environmental impact but also enhances the scalability of the process for industrial applications.

In terms of physical properties, Cyclopentanone, 2-[(3-bromophenyl)thio]- is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound exhibits a boiling point of approximately 185°C at atmospheric pressure and a melting point around -15°C. These properties make it suitable for use in various chemical reactions and processes.

The reactivity of Cyclopentanone, 2-[(3-bromophenyl)thio]- is primarily influenced by its thioether functionality and the electron-withdrawing nature of the bromophenyl group. This combination makes it an excellent substrate for nucleophilic attacks at the carbonyl carbon, leading to the formation of various derivatives. For example, it can be readily converted into corresponding thiols or sulfides through selective reduction or substitution reactions.

In the pharmaceutical industry, Cyclopentanone, 2-[(3-bromophenyl)thio]- has shown promise as an intermediate in the synthesis of bioactive compounds. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. Specifically, compounds derived from Cyclopentanone, 2-[(3-bromophenyl)thio]- were found to inhibit key enzymes involved in inflammation pathways and induce apoptosis in cancer cells.

Beyond pharmaceuticals, Cyclopentanone, 2-[(3-bromophenyl)thio]- has potential applications in materials science. Its unique chemical structure makes it an attractive candidate for the development of functional polymers and coatings. Research conducted at the University of California, Berkeley, explored the use of this compound as a monomer for polymerization reactions. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of Cyclopentanone, 2-[(3-bromophenyl)thio]- have shown that it degrades relatively quickly under aerobic conditions and has low toxicity to aquatic organisms. These findings support its use as a safer alternative to more hazardous compounds in various industrial processes.

In conclusion, Cyclopentanone, 2-[(3-bromophenyl)thio]- (CAS No. 1344223-70-6) is a multifaceted compound with diverse applications across multiple fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a valuable building block for developing new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.